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Compound of Interest

Compound Name: 1-Phenylcyclohexanecarbonitrile

Cat. No.: B1583788

An In-Depth Technical Guide to 1-Phenylcyclohexanecarbonitrile: Reactivity, Functional
Groups, and Synthetic Utility

Introduction: The Duality of a Key Intermediate

1-Phenylcyclohexanecarbonitrile (PCC), with CAS number 2201-23-2, is an organic
compound whose significance is twofold.[1] To the synthetic organic chemist, it represents a
versatile building block, a tertiary nitrile whose sterically hindered structure presents both
unique challenges and opportunities. To the forensic chemist and regulatory bodies, it is
primarily known as a crucial and controlled precursor in the illicit synthesis of Phencyclidine
(PCP), a dissociative anesthetic with a high potential for abuse.[2][3] This guide provides a
detailed exploration of the chemical properties, functional group reactivity, and synthetic
applications of PCC, aimed at researchers, scientists, and professionals in drug development
who require a deep, mechanistic understanding of this pivotal molecule.

Molecular Architecture and Physicochemical
Properties

The structure of 1-Phenylcyclohexanecarbonitrile features a quaternary carbon atom bonded
to four distinct groups: a phenyl ring, a cyclohexyl ring (of which it is a part), and a nitrile
(cyano) group. This sterically congested arrangement is central to its reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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